Cas no 1803737-01-0 (3-Hydroxy-2-(trifluoromethyl)isonicotinamide)

• Product Name: 3-Hydroxy-2-(trifluoromethyl)isonicotinamide
• CAS No: 1803737-01-0
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4906811
• Update Time: 2025-10-16

3-Hydroxy-2-(trifluoromethyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-(trifluoromethyl)isonicotinamide

• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)5-4(13)3(6(11)14)1-2-12-5/h1-2,13H,(H2,11,14)
• InChI Key： LCEUTSSQFJHOKM-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(N)=O)C=CN=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0.8
• Topological Polar Surface Area: 76.2

Additional information on 3-Hydroxy-2-(trifluoromethyl)isonicotinamide

Comprehensive Overview of 3-Hydroxy-2-(trifluoromethyl)isonicotinamide (CAS No. 1803737-01-0)

3-Hydroxy-2-(trifluoromethyl)isonicotinamide (CAS No. 1803737-01-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a trifluoromethyl group and a hydroxy-substituted pyridine ring, exhibits remarkable potential in drug discovery and material science. Researchers are increasingly exploring its applications in small molecule therapeutics, enzyme inhibition, and bioactive intermediates, making it a subject of interest in modern synthetic chemistry.

The molecular structure of 3-Hydroxy-2-(trifluoromethyl)isonicotinamide combines a pyridine core with a trifluoromethyl substituent, which enhances its metabolic stability and lipophilicity—key factors in drug design. Recent studies highlight its role in modulating protein-protein interactions and serving as a precursor for heterocyclic scaffolds. With the rise of AI-driven drug discovery and computational chemistry, this compound has been flagged in virtual screening libraries for its potential in targeting kinase inhibitors and GPCRs (G-protein-coupled receptors).

In the context of green chemistry, 3-Hydroxy-2-(trifluoromethyl)isonicotinamide aligns with the demand for sustainable synthetic routes. Its fluorinated moiety is particularly valuable in agrochemicals, where it contributes to improved pest resistance and environmental persistence. Industry experts are investigating its utility in crop protection agents and herbicide formulations, addressing global challenges like food security and climate-resilient agriculture.

From a commercial perspective, the compound’s CAS No. 1803737-01-0 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in patent filings and R&D pipelines. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability. As regulatory agencies emphasize quality-by-design (QbD) principles, robust protocols for synthesizing and testing this compound are critical for compliance with ICH guidelines.

Emerging trends in personalized medicine and biologics have also spotlighted 3-Hydroxy-2-(trifluoromethyl)isonicotinamide as a candidate for combination therapies. Its compatibility with prodrug strategies and targeted delivery systems (e.g., nanoparticles) opens avenues for treating complex diseases. Furthermore, its low toxicity profile in preclinical studies positions it favorably for translational research.

In summary, 3-Hydroxy-2-(trifluoromethyl)isonicotinamide (CAS No. 1803737-01-0) represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its structural ingenuity and adaptability. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing unmet needs across industries.